
Aryl Fluorosulfate Handling & Storage FAQ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenyl fluorosulfate

CAS No.: 330-00-7

Cat. No.: S3339751

Get Quote

Q1: What are the basic storage conditions for aryl fluorosulfates like benzenesulfonyl fluoride?

Container: Keep in a tightly sealed container [1].

Environment: Store in a cool, dry, and well-ventilated place [1]. The storage area should be
protected from moisture [1].

Material Compatibility: Due to their corrosive nature, ensure storage materials are compatible. The
packaging for a related compound is classified under the corrosive category "8A" [2].

Q2: What materials are incompatible and must be stored separately?

You must keep aryl fluorosulfates away from:

Bases (such as sodium hydroxide or triethylamine) [1].

Alcohols (like methanol or ethanol) [1].
Active metal powders (e.g., magnesium or aluminum) [1].

Q3: What personal protective equipment (PPE) is required?

The following PPE is recommended when handling these compounds:

Respiratory Protection: A self-contained breathing apparatus or full-face respirator for potential
vapor or fume exposure [1].

Hand Protection: Rubber acid- and alkali-resistant gloves [1].
Body Protection: Rubber acid- and alkali-resistant clothing [1].

Eye Protection: As part of a full-face respirator or tightly sealed protective goggles [1].

Q4: What should I do in case of a spill or leakage?
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Isolate the area and ensure adequate ventilation.

Contain the spill to prevent spread.
Wear appropriate protective equipment as described above.

Collect the spillage using a dust-proof vacuum or wet brush, and place it in a suitable container for
disposal according to local regulations [1].

Storage Parameter Comparison Table

The table below summarizes key safety and storage data for benzenesulfonyl fluoride, which can serve as a

reference for aryl fluorosulfates.

Parameter Value / Condition Source

Physical State Liquid [1]

Density (at 25°C) 1.333 g/mL [1]

Boiling Point 207-208 °C [1]

Flash Point 189 °F (87.2 °C) [1]

Vapor Pressure Not applicable (for 4-Nitrophenyl fluorosulfate) [2]

Storage Temperature Room temperature [1]

Moisture Sensitivity Sensitive, must be protected from humidity [1]

GHS Hazard Codes GHS05 (Corrosion), GHS06 (Skull and Crossbone) [1]

Signal Word Danger [2] [1]

First Aid Measures

If exposure occurs, take these initial actions and seek immediate medical attention:

Inhalation: Move the affected person to fresh air and keep them resting in a position that facilitates
breathing [1].
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Skin Contact: Remove contaminated clothing immediately. Gently and thoroughly wash the skin with

plenty of soap and water for 15-20 minutes [1].
Eye Contact: Rinse cautiously with water for several minutes. Remove any contact lenses if present

and easy to do. Continue rinsing [1].
Ingestion: Do not induce vomiting. Rinse the mouth with water. Do not give anything by mouth to

an unconscious person [1].

Experimental Workflow for Safe Handling

The diagram below outlines the key decision points for safely handling and storing aryl fluorosulfates in a

lab setting.
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Check Compound-Specific MSDS

Don Appropriate PPE
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Spill/Leak Detected

Damaged/Leaking
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Contain Spill

Collect with Inert Material

Dispose as Hazardous Waste
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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